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Compound of Interest

Compound Name: MIL-125(Ti)

Cat. No.: B15869458

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

MIL-125(Ti), a titanium-based metal-organic framework (MOF), and its functionalized

derivatives are renowned for their high porosity and large surface area, making them promising

candidates for applications in gas storage, catalysis, and drug delivery. The Brunauer-Emmett-

Teller (BET) theory is a critical analytical method for determining the specific surface area of

such porous materials.[1][2][3] This application note provides a detailed protocol for measuring

the BET surface area of MIL-125(Ti), ensuring accurate and reproducible results.

The BET method is based on the physical adsorption of a gas (typically nitrogen) onto the

surface of a solid at cryogenic temperatures (usually 77 K, the boiling point of liquid nitrogen).

[2] By analyzing the gas adsorption isotherm, the number of gas molecules required to form a

monolayer on the material's surface can be determined, from which the specific surface area is

calculated.[1]
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The BET surface area of MIL-125(Ti) and its derivatives can vary depending on the synthesis

method and post-synthetic modifications. Below is a summary of reported values from various

studies.

Material
BET Surface Area
(m²/g)

Pore Volume
(cm³/g)

Reference

MIL-125(Ti) 1452 0.61 [4]

NH₂-MIL-125(Ti) 1530 0.74 [5]

NH₂-MIL-125(Ti) 1492 0.66 [6]

NH₂-MIL-125(Ti) 1302 - [6]

NH₂-MIL-125(Ti) 1487 ± 13 0.56 [7][8]

Co@NH₂-MIL-125(Ti) 1480 ± 19 0.55 [7][8]

pristine MIL-125-NH₂ 1311 0.56 [9]

MIL-125-NH₂@HA 650 0.30 [9]

BNMT-9 (BiOI/NH₂-

MIL-125(Ti))
112 - [10]

Note: Variations in reported surface areas can be attributed to differences in synthesis

procedures, activation conditions, and the presence of guest molecules or functional groups

within the pores.

Experimental Protocols
Accurate BET surface area measurements are highly dependent on proper sample preparation

and analysis procedures.

Sample Preparation and Activation (Degassing)
Prior to analysis, it is crucial to remove any guest molecules (e.g., solvents, water) from the

pores of the MIL-125(Ti) without compromising the framework's integrity. This process is known

as activation or degassing.
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Objective: To obtain a clean and dry sample with accessible pores for gas adsorption.

Materials and Equipment:

MIL-125(Ti) sample

Sample tube (9 mm or 12 mm, appropriate for the instrument)

Heating mantle or furnace

Vacuum pump capable of reaching high vacuum (<10⁻⁵ mbar)

Schlenk line or dedicated degassing station (e.g., Micromeritics VacPrep)

Analytical balance

Protocol:

Sample Weighing: Accurately weigh approximately 50-100 mg of the MIL-125(Ti) sample

into a pre-weighed sample tube.

Assembly: Attach the sample tube to the degassing port of the instrument or a Schlenk line.

Initial Evacuation: Begin evacuating the sample tube at room temperature to remove loosely

bound solvent and atmospheric gases.

Heating Ramp: Gradually increase the temperature of the heating mantle to the target

degassing temperature. A typical ramp rate is 2-5 °C/min.

Degassing Conditions: Heat the sample under high vacuum. For MIL-125(Ti) and its amino-

functionalized counterpart, a common activation protocol involves heating at 150-200°C for

6-16 hours.[5][11] It is advisable to first perform a thermogravimetric analysis (TGA) to

determine the decomposition temperature of the specific MIL-125(Ti) sample to avoid

framework collapse during heating.[12]

Cooling: After the degassing period, turn off the heater and allow the sample to cool down to

room temperature under vacuum.
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Backfilling and Weighing: Once cooled, backfill the sample tube with an inert gas (e.g.,

nitrogen or argon). Quickly remove the tube, cap it, and weigh it to determine the activated

sample mass. The sample is now ready for analysis.

BET Surface Area Measurement
Objective: To acquire a nitrogen adsorption-desorption isotherm at 77 K and calculate the BET

surface area.

Materials and Equipment:

Activated MIL-125(Ti) sample in a sealed sample tube

Surface area and porosity analyzer (e.g., Micromeritics ASAP 2020, Quantachrome

Autosorb-iQ)

Liquid nitrogen

High-purity nitrogen gas (adsorbate)

Helium gas (for free space determination)

Protocol:

Instrument Preparation: Ensure the instrument is properly calibrated and the liquid nitrogen

dewar is full.

Sample Loading: Transfer the sealed sample tube containing the activated MIL-125(Ti) to
the analysis port of the instrument.

Free Space Measurement: The instrument will first measure the "warm" and "cold" free

space of the sample tube using helium gas, which does not adsorb on the sample surface.

This step is crucial for accurately calculating the volume of gas adsorbed.

Isotherm Acquisition:

Immerse the sample tube in the liquid nitrogen bath to maintain a constant temperature of

77 K.
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The instrument will then introduce known amounts of nitrogen gas into the sample tube in

a stepwise manner.

At each pressure point, the system is allowed to equilibrate, and the amount of gas

adsorbed is calculated.

A nitrogen adsorption isotherm is generated by plotting the volume of gas adsorbed (cm³/g

STP) versus the relative pressure (P/P₀). For a typical BET analysis of microporous

materials like MIL-125(Ti), a multipoint BET plot is constructed from the adsorption data in

the relative pressure range of 0.05 to 0.3.

Data Analysis:

The instrument software will use the Brunauer-Emmett-Teller (BET) equation to analyze

the linear portion of the isotherm data.

The BET equation is expressed as: 1 / [W((P₀/P) - 1)] = 1 / (WₘC) + (C - 1) / (WₘC) *

(P/P₀) where:

W is the weight of gas adsorbed at a relative pressure P/P₀

Wₘ is the weight of the monolayer

C is the BET constant, which is related to the heat of adsorption

From the slope and intercept of the BET plot, the monolayer capacity (Wₘ) is calculated.

The total surface area (Sₜ) is then determined using the following equation: Sₜ = (Wₘ * Nₐ *

Aₘ) / M where:

Nₐ is Avogadro's number (6.022 x 10²³ molecules/mol)

Aₘ is the cross-sectional area of the adsorbate molecule (0.162 nm² for nitrogen)

M is the molar mass of the adsorbate

Mandatory Visualization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15869458/docs?utm_src=pdf-body#application-note-measuring-the-bet-surface-area-of-porous-mil-125-ti
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15869458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation & Activation

BET Analysis

Weigh MIL-125(Ti)
(50-100 mg)

Degas under vacuum
(150-200°C, 6-16h)

Evacuate & heat

Cool to room temp
under vacuum

Weigh activated sample

Backfill with N₂

Load sample into analyzer

Transfer to analyzer

Measure free space
(He gas)

Acquire N₂ isotherm
(77 K)

Dose with N₂

BET data analysis

P/P₀ range 0.05-0.3

Obtain Surface Area
(m²/g)

Click to download full resolution via product page

Caption: Experimental workflow for BET surface area measurement of MIL-125(Ti).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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